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An In-depth Technical Guide to the Chemical Properties of Acetone for Laboratory Use

Introduction
Acetone, systematically named propan-2-one, is the simplest and most commercially

significant member of the ketone family.[1][2] Its chemical formula is (CH₃)₂CO.[2] A colorless,

volatile, and flammable liquid, it possesses a characteristic pungent, somewhat fruity odor.[2][3]

[4] Acetone is a polar aprotic solvent, a key characteristic that makes it an indispensable tool in

research and drug development.[4][5] It is miscible with water and a wide array of organic

solvents, rendering it highly versatile for applications ranging from a general cleaning agent for

laboratory glassware to a crucial solvent and reagent in complex organic syntheses.[1][2][3]

This guide provides a detailed overview of the chemical properties of acetone, its reactivity,

and established laboratory protocols relevant to its use.

Chemical and Physical Properties
The utility of acetone in a laboratory setting is fundamentally dictated by its physical and

chemical properties. These quantitative parameters are essential for experimental design,

safety considerations, and purification procedures.

Table 1: Physical and Chemical Properties of Acetone
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Property Value

IUPAC Name Propan-2-one

Synonyms Dimethyl ketone, 2-Propanone, β-Ketopropane

CAS Number 67-64-1[5]

Chemical Formula C₃H₆O[1][6]

Molecular Weight 58.08 g/mol [5][6]

Appearance Colorless liquid[1][3][7]

Odor Pungent, sweetish, fruity[4][8]

Melting Point -94.9 °C (-138.8 °F)[2][8]

Boiling Point 56.05 °C (132.9 °F)[6][7]

Density 0.7845 g/cm³ (at 25 °C)[2][8]

Vapor Pressure 247 mbar (185.3 mmHg) at 20 °C[9]

Flash Point -20 °C (-4 °F) (Closed Cup)[1][6][10]

Autoignition Temperature 465 °C (869 °F)[9][10]

Solubility in Water Miscible[1][3][7]

Dipole Moment 2.69 Debye[6]

Refractive Index 1.359 at 20°C

Molecular Structure
Acetone's properties are a direct result of its molecular structure: a central carbonyl group

(C=O) bonded to two methyl groups (-CH₃).[1] This structure is the simplest representation of a

ketone.
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2 x Acetone
(CH₃COCH₃)

Diacetone alcohol
(β-Hydroxy ketone)

 Base or Acid
Catalyst 

Mesityl Oxide
(α,β-Unsaturated Ketone)

 Dehydration
(-H₂O) 

H₂O
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Preparation

Handling & Dispensing

Cleanup & Disposal

Consult Safety Data Sheet (SDS)

Don Personal Protective
Equipment (PPE)

(Goggles, Lab Coat, Gloves)

Work in a well-ventilated
area or fume hood

Keep away from
ignition sources

Ground/bond container
during transfer

Dispense required amount
into a labeled container

Close container tightly

Dispose of waste in
approved solvent waste container

Clean work area
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Start

1. Assemble distillation apparatus
(distilling flask, condenser, receiving flask)

2. Add crude acetone and
boiling chips to distilling flask

3. Heat the flask gently

4. Acetone boils and vapor rises

Monitor temperature.
Is it stable near 56°C?

5. Vapor enters condenser and
 a liquid

6. Collect purified acetone distillate
in the receiving flask

7. Stop distillation when a
small volume remains

No, adjust heat

Yes

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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